Cas no 116570-49-1 (3-Chloro-6-hydroxy (1H)indazole)

• Product Name: 3-Chloro-6-hydroxy (1H)indazole
• CAS No: 116570-49-1
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 131288
• PubChem ID: 135742445
• Update Time: 2025-05-20

3-Chloro-6-hydroxy (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1H-indazol-6-ol
• 1H-Indazol-6-ol,3-chloro-
• 3-chloro-1,2-dihydroindazol-6-one
• 3-CHLORO-6-HYDROXY (1H)INDAZOLE
• 1H-Indazol-6-ol,3-chloro
• 3-Chlor-1(2)H-indazol-6-ol
• 3-Chlor-6-hydroxy-indazol
• 3-chloro-1(2)H-indazol-6-ol
• INDAZOL-6-OL,3-CHLORO
• 116570-49-1
• 3-Chloro-1,2-dihydro-6H-indazol-6-one
• MB06738
• CS-0139706
• AKOS006290299
• DTXSID20646681
• 3-chloro-2H-indazol-6-ol
• (3S,5R,7AR)-5-(BENZOTRIAZOL-1-YL)-3-PHENYL[2,1-B]OXAZOLOPYRROLIDINE
• FT-0758915
• 3-Chloro-6-hydroxy(1H)indazole
• DB-060894
• 3-Chloro-6-hydroxy (1H)indazole

• Inchi： 1S/C7H5ClN2O/c8-7-5-2-1-4(11)3-6(5)9-10-7/h1-3,11H,(H,9,10)
• InChI Key： JXVOJLPFEDCFKV-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NN1)O

Computed Properties

• Exact Mass: 168.00900
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 1.92190

Additional information on 3-Chloro-6-hydroxy (1H)indazole

Introduction to 3-Chloro-6-hydroxy (1H)indazole (CAS No. 116570-49-1)

3-Chloro-6-hydroxy (1H)indazole, identified by its Chemical Abstracts Service (CAS) number 116570-49-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, with functional groups that contribute to its unique chemical properties and biological activities. The presence of both a chloro substituent at the 3-position and a hydroxyl group at the 6-position introduces specific reactivity patterns, making it a valuable scaffold for drug discovery and synthesis.

The structural features of 3-Chloro-6-hydroxy (1H)indazole make it an intriguing candidate for further exploration in medicinal chemistry. The chloro group enhances electrophilicity at the 3-position, facilitating nucleophilic substitution reactions, while the hydroxyl group introduces hydrogen bonding potential and influences solubility characteristics. These properties are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated pharmacological effects. For instance, modifications of the indazole core have been explored in the development of antimicrobial, anti-inflammatory, and anticancer agents. The compound 3-Chloro-6-hydroxy (1H)indazole represents a promising intermediate in synthesizing novel therapeutic molecules. Its versatility allows for further functionalization, enabling researchers to tailor its biological activity toward specific therapeutic targets.

One of the most compelling aspects of 3-Chloro-6-hydroxy (1H)indazole is its potential application in modulating enzyme activity. Indazole derivatives have been shown to interact with enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. The chloro and hydroxyl substituents provide distinct binding interactions with these enzymes, potentially leading to the development of selective inhibitors. Current research is focusing on identifying how structural modifications of 3-Chloro-6-hydroxy (1H)indazole can enhance its binding affinity and reduce off-target effects.

The synthesis of 3-Chloro-6-hydroxy (1H)indazole involves multi-step organic reactions that highlight its synthetic utility. Starting from readily available precursors, such as o-aminoacetophenone derivatives, the introduction of the chloro group can be achieved through electrophilic aromatic substitution reactions, followed by hydroxyl group incorporation via oxidation or hydrolysis methods. These synthetic pathways underscore the compound's accessibility for further derivatization, allowing for rapid screening of analogs with enhanced pharmacological properties.

Recent advances in computational chemistry have also contributed to the study of 3-Chloro-6-hydroxy (1H)indazole. Molecular modeling techniques enable researchers to predict how this compound interacts with biological targets at an atomic level. By simulating binding affinities and identifying key interaction points, scientists can optimize its structure for improved efficacy. This approach has already led to several high-throughput virtual screening campaigns aimed at discovering new drug candidates based on indazole scaffolds.

The pharmacokinetic profile of 3-Chloro-6-hydroxy (1H)indazole is another critical area of investigation. Understanding how this compound is metabolized and eliminated in vivo is essential for assessing its therapeutic potential and safety profile. Preliminary studies suggest that it undergoes biotransformation via phase I and phase II metabolic pathways, with potential interactions with cytochrome P450 enzymes influencing its clearance rate. These findings are crucial for designing clinical trials that account for variability in individual responses.

In conclusion, 3-Chloro-6-hydroxy (1H)indazole (CAS No. 116570-49-1) is a structurally fascinating compound with significant implications for drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for indazole derivatives, compounds like 3-Chloro-6-hydroxy (1H)indazole will remain at the forefront of pharmaceutical innovation.